[(4,5-Dibromo-1-methyl-1H-imidazol-2-yl)methyl](ethyl)amine

• Molecular Formula: C7H11Br2N3
• Molecular Weight: 296.99 g/mol
• IUPAC Name: N-[(4,5-dibromo-1-methylimidazol-2-yl)methyl]ethanamine
• InChI: InChI=1S/C7H11Br2N3/c1-3-10-4-5-11-6(8)7(9)12(5)2/h10H,3-4H2,1-2H3
• InChI Key: JNELOYVBQOBACM-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1=NC(=C(N1C)Br)Br

Description

The compound (4,5-Dibromo-1-methyl-1H-imidazol-2-yl)methylamine is a brominated imidazole derivative featuring an ethylamine substituent at the 2-position of the imidazole ring. The presence of bromine atoms at the 4- and 5-positions and a methyl group at the 1-position distinguishes it from simpler imidazole-based amines.

Imidazole derivatives are widely studied for their pharmacological, catalytic, and materials science applications. Brominated analogs, in particular, may exhibit enhanced electronic or steric effects due to the electron-withdrawing nature of bromine substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4,5-Dibromo-1-methyl-1H-imidazol-2-yl)methylamine typically involves the following steps:

Bromination of 1-methylimidazole: The starting material, 1-methylimidazole, is subjected to bromination using bromine or a brominating agent such as N-bromosuccinimide in an appropriate solvent like acetonitrile. This results in the formation of 4,5-dibromo-1-methylimidazole.

Alkylation with ethylamine: The dibromo derivative is then reacted with ethylamine under basic conditions, such as in the presence of a base like sodium hydroxide or potassium carbonate. This step leads to the formation of (4,5-Dibromo-1-methyl-1H-imidazol-2-yl)methylamine.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity, and the processes are often automated to ensure consistency and efficiency.

Chemical Reactions Analysis

Types of Reactions

(4,5-Dibromo-1-methyl-1H-imidazol-2-yl)methylamine can undergo various types of chemical reactions, including:

Substitution reactions: The bromine atoms can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and reduction reactions: The compound can be oxidized or reduced under appropriate conditions to form different derivatives.

Condensation reactions: It can participate in condensation reactions with other compounds to form larger molecules.

Common Reagents and Conditions

Nucleophilic substitution: Reagents such as sodium azide, potassium thiocyanate, or amines can be used under mild to moderate conditions.

Oxidation: Oxidizing agents like hydrogen peroxide or potassium permanganate can be employed.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are commonly used.

Major Products

Substitution products: Depending on the nucleophile used, various substituted imidazole derivatives can be obtained.

Oxidation products: Oxidation can lead to the formation of imidazole N-oxides or other oxidized derivatives.

Reduction products: Reduction can yield partially or fully reduced imidazole derivatives.

Scientific Research Applications

(4,5-Dibromo-1-methyl-1H-imidazol-2-yl)methylamine has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, such as antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of (4,5-Dibromo-1-methyl-1H-imidazol-2-yl)methylamine depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes, receptors, or DNA. The bromine atoms and the imidazole ring play crucial roles in its binding affinity and specificity. The compound may exert its effects through pathways involving oxidative stress, apoptosis, or inhibition of specific enzymes.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogs and their properties, as derived from the evidence:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Density (g/cm³)	Boiling Point (°C)	pKa	Key Features	Reference
N-(2,4-Difluorobenzyl)-4,5-dihydro-1H-imidazol-2-amine	C₁₀H₁₁F₂N₃	211.21	1.34	303.0	9.25	Difluorobenzyl substituent; dihydro ring
N-(4-Chloro-2-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine	C₁₀H₁₂ClN₃	209.68	-	-	-	Chloro and methyl substituents
N-(4-Methylphenyl)-4,5-dihydro-1H-imidazol-2-amine	C₁₀H₁₃N₃	175.23	-	-	-	Methylphenyl substituent
4-(2,5-Dibromo-1H-indol-3-yl)-4,5-dihydro-1H-imidazol-2-amine	C₁₁H₁₀Br₂N₄	386.04	-	-	-	Dibromoindole substituent

Key Observations:

Dihydroimidazole vs. Fully Aromatic Imidazole : Dihydroimidazole derivatives (e.g., compounds in ) exhibit reduced aromaticity, which may influence solubility and reactivity compared to fully aromatic systems like the target compound.

Amine Substituents : The ethylamine group in the target compound could enhance solubility in polar solvents compared to aryl-substituted analogs (e.g., ).

Biological Activity

(4,5-Dibromo-1-methyl-1H-imidazol-2-yl)methylamine is a synthetic organic compound characterized by a dibrominated imidazole moiety linked to an ethylamine group. This unique structure enhances its reactivity and potential biological activity, particularly in pharmacological applications. Understanding the biological activity of this compound is crucial for exploring its therapeutic potential and mechanisms of action.

• Molecular Formula : C$_7$H$_{11}$Br$_2$N$_3$
• Molecular Weight : 296.99 g/mol
• CAS Number : 2092337-82-9

The presence of bromine atoms in the structure is significant as it can influence the compound's reactivity and interactions with biological targets, particularly enzymes and receptors.

Research indicates that compounds containing imidazole rings often exhibit notable biological activities, including:

• Antimicrobial Activity : Imidazole derivatives have been studied for their effectiveness against various pathogens, including bacteria and fungi.
• Enzyme Inhibition : The imidazole ring is known to interact with metal ions in enzyme active sites, potentially inhibiting enzymatic activity.

The specific mechanisms by which (4,5-Dibromo-1-methyl-1H-imidazol-2-yl)methylamine exerts its biological effects require further investigation through targeted studies.

Antimicrobial Activity

A study on related imidazole compounds revealed varying degrees of antimicrobial activity against methicillin-resistant Staphylococcus aureus (MRSA). For instance, certain analogues exhibited minimum inhibitory concentrations (MIC) as low as 0.25 µg/mL against MRSA, indicating strong antibacterial properties .

Compound	MIC (µg/mL)	Activity
Compound A	≤ 0.25	Anti-MRSA
Compound B	16	Weak Anti-MRSA

The potential of (4,5-Dibromo-1-methyl-1H-imidazol-2-yl)methylamine in this context remains to be fully explored through similar assays.

Cytotoxicity Assessment

In evaluating the safety profile of imidazole derivatives, cytotoxicity assays are essential. Preliminary findings suggest that some compounds exhibit low cytotoxicity against human cell lines at concentrations up to 32 µg/mL . This aspect is critical for drug development, as it helps identify candidates that are both effective and safe.

Case Studies

Several studies have focused on the biological activities of imidazole derivatives, providing insights into their pharmacological potential:

• Study on Antifungal Activity : Research has shown that certain imidazole derivatives can selectively inhibit fungal growth without exhibiting hemolytic activity on human red blood cells. This selectivity is crucial for developing antifungal agents that minimize side effects .
• Enzyme Interaction Studies : Investigations into how imidazole-containing compounds interact with specific enzymes have revealed that these interactions can lead to significant inhibition of enzyme activity, suggesting potential therapeutic applications in conditions where enzyme regulation is beneficial .